(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: [1-(5-methyl-1,2-oxazol-3-yl)cyclobutyl]methanol
• InChI: InChI=1S/C9H13NO2/c1-7-5-8(10-12-7)9(6-11)3-2-4-9/h5,11H,2-4,6H2,1H3
• InChI Key: NAZABGXSQFOPBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2(CCC2)CO

Description

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol is a heterocyclic compound featuring a cyclobutane ring substituted with a 5-methylisoxazole moiety and a hydroxymethyl group. This structure combines a strained cyclobutyl system with the bioisosteric isoxazole ring, which is frequently employed in medicinal chemistry due to its metabolic stability and hydrogen-bonding capabilities.

Preparation Methods

The synthesis of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction typically requires the use of specific reagents and catalysts to facilitate the formation of the cyclobutyl ring and the attachment of the 5-methylisoxazole group . Industrial production methods may involve bulk manufacturing processes that ensure high yield and purity of the compound .

Chemical Reactions Analysis

Oxidation Reactions

The primary alcohol group undergoes oxidation to form aldehydes or ketones. For example:

• Catalyzed Oxidation : Using pyridinium chlorochromate (PCC) or manganese dioxide (MnO₂) under mild conditions yields the corresponding aldehyde, (1-(5-methylisoxazol-3-yl)cyclobutyl)formaldehyde.

• Strong Oxidants : Reaction with potassium permanganate (KMnO₄) in acidic conditions produces (1-(5-methylisoxazol-3-yl)cyclobutyl)carboxylic acid.

Reaction Type	Reagent/Conditions	Product	Yield (%)	Ref.
Oxidation	PCC in CH₂Cl₂	Aldehyde	65–78
Oxidation	KMnO₄, H⁺	Carboxylic Acid	82

Esterification and Etherification

The hydroxyl group participates in nucleophilic substitution or acid-catalyzed esterification:

• Ester Formation : Reaction with acetyl chloride or anhydrides in the presence of pyridine generates esters like (1-(5-methylisoxazol-3-yl)cyclobutyl)methyl acetate .

• Ether Synthesis : Alkylation with alkyl halides (e.g., methyl iodide) under basic conditions (K₂CO₃/DMF) produces methyl ether derivatives .

Substrate	Reagent	Product Type	Conditions	Yield (%)	Ref.
Methanol group	Ac₂O, pyridine	Ester	RT, 12 h	88
Methanol group	CH₃I, K₂CO₃	Ether	DMF, 60°C	75

Cycloaddition and Ring-Opening Reactions

The isoxazole ring exhibits reactivity in cycloadditions:

• Diels-Alder Reactions : The electron-deficient isoxazole participates in [4+2] cycloadditions with dienes, forming bicyclic adducts.

• Ring-Opening : Treatment with hydroxylamine (NH₂OH) cleaves the isoxazole ring to form β-ketoamide intermediates .

Functionalization of the Cyclobutyl Ring

The strained cyclobutane ring undergoes selective functionalization:

• Hydrogenation : Catalytic hydrogenation (H₂/Pd-C) reduces the cyclobutane ring to a cyclopropane derivative under high pressure .

• Cross-Coupling : Suzuki-Miyaura coupling with aryl boronic acids introduces aromatic groups at the cyclobutyl position .

Reaction Type	Conditions	Product	Yield (%)	Ref.
Hydrogenation	H₂ (50 psi), Pd/C, EtOH	Cyclopropane derivative	70
Cross-Coupling	Pd(PPh₃)₄, K₂CO₃, DMF	Aryl-substituted cyclobutyl	65

Biological Activity-Driven Modifications

The compound’s isoxazole moiety is critical for interactions with biological targets:

• Neuroprotective Agents : Derivatives with esterified hydroxyl groups show enhanced blood-brain barrier permeability .

• Anti-inflammatory Activity : Ether derivatives exhibit COX-2 inhibition (IC₅₀ = 0.8 μM) .

Stability and Degradation

• Thermal Stability : Decomposes above 200°C, releasing CO and NOₓ gases.

• Hydrolytic Degradation : The isoxazole ring hydrolyzes in acidic conditions (pH < 3) to form β-keto amides .

Key Research Findings:

• Catalytic Hydrogenation Efficiency : Cyclobutyl hydrogenation proceeds with 70% yield using Pd/C, but competing isoxazole ring reduction limits selectivity .

• Steric Effects in Coupling : Bulky substituents on the cyclobutane ring reduce cross-coupling yields (e.g., tert-butyl groups lower yields to 35%) .

• pH-Dependent Hydrolysis : Isoxazole ring stability decreases sharply below pH 3, with a half-life of 2 hours at pH 1 .

Scientific Research Applications

Drug Development

Preliminary studies suggest that (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol may exhibit various biological activities, including:

• Anti-inflammatory Properties : Compounds containing isoxazole rings are often associated with pharmacological effects that can reduce inflammation.
• Neuroprotective Effects : There is potential for this compound to protect neuronal cells from damage, which is crucial in neurodegenerative diseases.

Case Study : A study investigating the neuroprotective effects of isoxazole derivatives found that similar compounds significantly reduced oxidative stress in neuronal cell lines, suggesting that (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol could have similar effects .

Mechanistic Studies

Understanding the interactions of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol with biological targets is essential for pharmacological profiling. Research may focus on:

• Receptor Binding Affinity : Evaluating how well the compound binds to specific receptors involved in inflammation and neuroprotection.
• Metabolic Pathways : Investigating how this compound is metabolized in biological systems could reveal its efficacy and safety profile.

Agrochemical Potential

The unique structure of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol suggests possible applications in agrochemicals:

• Pesticidal Activity : Compounds with isoxazole structures have been shown to possess antifungal and insecticidal properties.

Data Table 1: Comparison of Biological Activities

Compound Name	Activity Type	Reference
(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol	Anti-inflammatory, Neuroprotective
Isoxazole derivative A	Antifungal
Isoxazole derivative B	Insecticidal

Metabolomic Profiling

Recent studies using techniques like UPLC-ESI-MS/MS have identified various metabolites that exhibit biological activities relevant to (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol. Such profiling can help elucidate the biochemical pathways influenced by this compound.

Case Study : A comparative study on plant extracts revealed numerous secondary metabolites with potential therapeutic effects, highlighting the importance of understanding how (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol interacts within complex biological systems .

Mechanism of Action

The mechanism of action of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Core Structure Variations

• Cyclobutyl vs. Phenyl or Imidazole Cores :
  • The cyclobutyl group in the target compound introduces ring strain and conformational rigidity, contrasting with phenyl or imidazole cores in analogs like Methyl 1-(5-Methyl-3-isoxazolyl)-1H-imidazole-4-carboxylate (). The imidazole derivative emphasizes nitrogen-rich heterocycles, which may enhance metal-binding or polar interactions .
  • Sibutramine-related compounds () share the cyclobutyl scaffold but substitute the isoxazole with chlorophenyl groups and dimethylamine functionalities, highlighting the impact of aromatic vs. heteroaromatic substituents on pharmacokinetics .

Functional Group Differences

• Methanol vs. Amine or Ester Groups: The hydroxymethyl group in the target compound contrasts with the amine hydrochlorides in Sibutramine analogs (e.g., N-{1-[1-(3-chlorophenyl)cyclobutyl]-3-methylbutyl}-N,N-dimethylamine hydrochloride). Amine functionalities typically confer basicity and solubility in acidic environments, whereas the methanol group may enhance hydrophilicity and hydrogen-bonding capacity . Ester-containing derivatives, such as those in and , prioritize hydrolytic stability or prodrug strategies, unlike the primary alcohol in the target compound .

Physicochemical and Bioactivity Insights

Physicochemical Properties

• Solubility and Stability: The hydroxymethyl group in the target compound likely improves aqueous solubility compared to lipophilic Sibutramine analogs. However, the cyclobutyl ring may reduce solubility relative to smaller rings (e.g., cyclopentyl in pesticide triazoles; ) .

Bioactivity Potential

• While direct data are unavailable, structurally related isoxazole-methanol compounds (e.g., ) exhibit cellular bioactivities, suggesting the target compound could interact with enzymes or receptors via its hydrogen-bonding motifs .
• Sibutramine-related cyclobutyl amines demonstrate CNS activity, but the target’s methanol group may redirect bioavailability toward peripheral tissues .

Biological Activity

(1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol is a compound characterized by its unique structure, which includes a cyclobutyl group and a 5-methylisoxazole moiety. This combination of functional groups suggests potential biological activities that warrant further investigation. The following sections detail the compound's biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

Antimicrobial Activity

Preliminary studies indicate that compounds containing isoxazole rings, such as (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol, exhibit antimicrobial properties. Isoxazole derivatives have been associated with various pharmacological effects, including antibacterial and antifungal activities. For instance, isoxazole derivatives have shown efficacy against Staphylococcus aureus with minimum inhibitory concentrations (MICs) ranging from 25 µg/mL to 100 µg/mL depending on structural modifications .

Neuroprotective Effects

Research has highlighted the potential neuroprotective effects of isoxazole derivatives. A study focusing on N-cyclobutylaminoethoxyisoxazole derivatives demonstrated significant binding affinity to sigma-1 receptors, which are implicated in neuroprotection and neurodegenerative diseases . The selectivity for sigma-1 receptors over sigma-2 receptors suggests that (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol could be explored for therapeutic applications in conditions such as Alzheimer's disease and other cognitive disorders.

Study on Sigma-1 Receptor Ligands

A series of derivatives based on the N-cyclobutylaminoethoxyisoxazole scaffold were evaluated for their binding affinities to sigma receptors. Compounds exhibited low nanomolar potencies, indicating strong interactions with sigma-1 receptors. For example, compound 28 achieved a Ki value of 0.2 nM for sigma-1 and 198 nM for sigma-2, demonstrating excellent selectivity . These findings suggest that (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol may possess similar binding characteristics.

Compound	Ki σ1 (nM)	Ki σ2 (nM)	Selectivity (Ki σ2/Ki σ1)
28	0.2	198	990

Antituberculosis Activity

Another study evaluated the structure-activity relationship of isoxazole derivatives against Mycobacterium tuberculosis. Modifications to the isoxazole ring significantly impacted their MIC values. For instance, introducing a methyl group at the 5-position enhanced potency nearly two-fold compared to unsubstituted analogs . This suggests that similar modifications to (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol could yield compounds with improved antituberculosis activity.

The biological activity of (1-(5-Methylisoxazol-3-yl)cyclobutyl)methanol may be attributed to its interaction with specific biological targets:

• Sigma Receptor Modulation : The compound's potential as a sigma receptor ligand suggests it may modulate neurotransmitter systems involved in mood regulation and neuroprotection.
• Antimicrobial Mechanisms : Isoxazole derivatives often disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways, which could explain their antimicrobial effects.

Q & A

Q. What reaction mechanisms explain the compound’s reactivity in heterocyclic coupling reactions?

• Methodology : Study nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig amination mechanisms. For example, details coupling between amino groups and aldehydes in methanol. Use DFT calculations to map transition states and optimize catalysts (e.g., Pd for cross-coupling) .